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Executive Summary & Chemical Disambiguation[2]

Status: Validated Monomer & Intermediate Primary Utility: Polymer Synthesis (Polyurethanes,
Polyesters), Crosslinking, and Bio-active Linkers.

Critical Disambiguation: While the prompt references "1,1-Undecanediol” (a geminal diol),
chemical stability principles dictate that geminal diols of long-chain alkanes are generally
unstable aldehyde hydrates (

) that exist in equilibrium with Undecanal. In industrial and research contexts, the term is
frequently a typographic shorthand or OCR error for 1,11-Undecanediol (the terminal

-diol). This guide focuses on 1,11-Undecanediol (CAS 765-04-8) as the functional reagent,
while acknowledging the aldehyde hydrate's transient existence in aqueous formulations.

The "Odd-Even" Advantage: 1,11-Undecanediol represents a strategic "Odd-Carbon”
monomer. Unlike its even-numbered counterparts (1,10-decanediol and 1,12-dodecanediol),
the C11 chain induces a distinct crystal packing structure (parallel vs. herringbone).[1] This
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results in lower melting points and unique flexibility profiles in derived polymers, making it a
critical tool for tuning the glass transition temperature (

) and crystallinity of thermoplastic elastomers.

Comparative Analysis: C10 vs. C11 vs. C12 Diols

The selection of a chain extender or soft segment linker is governed by the interplay between
hydrophobic bulk and crystallizability. The following data highlights the non-linear "zigzag"
progression of properties characteristic of the odd-even effect in alkanediols.

Table 1: Physicochemical Property Comparison

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14006925?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative
Check Availability & Pricing

Property

1,10-
Decanediol
(Even)

1,11-
Undecanediol
(Odd)

1,12-

Dodecanediol

(Even)

Implication for
Application

Molecular

Formula

C11 offers
intermediate
hydrophobicity.
[2]

Melting Point (

)

72-75 °C

61-65 °C

79-81 °C

Lower

of C11 aids low-
temp processing
and reduces
crystallinity in

copolymers.

Crystal Packing

Monaoclinic (

)

Orthorhombic (

)

Monoclinic (

)

C11 forms
parallel packing;
Even chains form
rigid herringbone

structures.

Enthalpy of
Fusion

~44.0 kJ/mol

~32.4 kJ/mol

~48.0 kd/mol

Lower energy
barrier for C11

melt transitions.

Water Solubility

Insoluble

Insoluble

Insoluble

All are suitable
for hydrophobic
coatings/matrice

S.

Primary Use

Rigid Polyesters

Flexible/Amorph

ous Segments

High-Strength
Nylons

Cllis preferred
for "disrupting"
crystalline
domains to
increase

elasticity.
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Analyst Insight: The dip in melting point for 1,11-undecanediol (approx. 10—15°C lower than
neighbors) is not an anomaly but a predictable consequence of the Odd-Even Effect. In even-
numbered chains, terminal hydroxyl groups pack efficiently in a trans-trans conformation. In
odd-numbered chains (C11), the terminal groups are forced into a higher-energy configuration

to satisfy hydrogen bonding, reducing lattice stability.

Application 1: Advanced Polymer Synthesis

(Polyurethanes & Polyesters)
Mechanism of Action

1,11-Undecanediol serves as a linear aliphatic chain extender. When reacted with
diisocyanates (e.g., MDI, HDI), it forms the "hard segment" of Polyurethanes (TPU) or the "soft
segment” of Polyesters, depending on the stoichiometry.

Key Advantage: The C11 chain introduces a "defect" into the crystalline order of polymer
backbones compared to C10 or C12. This disruption lowers the modulus slightly but
significantly increases elongation at break and impact resistance, preventing brittle failure.

Experimental Protocol: Synthesis of
Poly(undecamethylene carbonate)

A biodegradable polymer scaffold for drug delivery.

Reagents:

e Monomer: 1,11-Undecanediol (Recrystallized from 1,2-dichloroethane).
o Carbonate Source: Diethyl carbonate or Diphenyl carbonate.

o Catalyst: Titanium(IV) butoxide (
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) or Lipase (for enzymatic routes).
Step-by-Step Workflow:

Melt Mixing: Charge 1,11-Undecanediol (10 mmol) and Diphenyl carbonate (10 mmol) into a
dried glass reactor.

Catalysis: Add

(0.1 mol%) under Nitrogen atmosphere.

Pre-polymerization: Heat to 180°C for 2 hours. Phenol byproduct is distilled off continuously
(vac. 200 mmHg).

Polycondensation: Increase temperature to 220°C and reduce pressure to <1 mmHg. Stir for
3-4 hours to build molecular weight (

).

Purification: Dissolve the resulting polymer in Chloroform and precipitate into cold Methanol.
Validation: Verify structure via

-NMR (Triplet at

4.11 ppm corresponding to

).

Application 2: Bio-Active Linkers & Surfactants

Beyond polymers, 1,11-Undecanediol acts as a precursor for "Gemini Surfactants" and
bioactive linkers.

o Antimicrobial Potentiation: Long-chain diols disrupt microbial cell membranes. While 1,2-
diols are more common preservatives, 1,11-derivatives (like undecanedioic acid esters)
exhibit antifungal activity against Candida albicans by interfering with ergosterol synthesis.

» Drug Delivery: The hydrophobicity of the C11 chain makes it an ideal spacer in Antibody-
Drug Conjugates (ADCSs). It provides sufficient separation between the drug and the antibody
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to prevent steric hindrance while maintaining solubility in organic synthesis solvents.

Visualizations & Pathways
Diagram 1: Synthesis of 1,11-Undecanediol

The industrial route typically starts from Castor Oil derivatives (Methyl 10-undecenoate).

Castor Oil Pyrolysis Cleavage > Methyl 10-undecenoate + BH3-THF / H202 > Anti-Markovnikov Yield >90% 1,11-Undecanediol
(Ricinus communis) (500°C) (C12H2202) Hydroboration/Oxidation (HO-(CH2)11-OH)

Click to download full resolution via product page

Caption: Synthesis pathway converting renewable Castor Oil derivatives into 1,11-
Undecanediol via anti-Markovnikov hydroboration.

Diagram 2: The Odd-Even Effect in Polymer Crystallinity

Visualizing why C11 (Odd) behaves differently from C10/C12 (Even).
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Caption: Structural causality of the Odd-Even effect. C11's torsional strain leads to lower
packing density and melting points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b14006925/docs#technical-comparison-
1-11-undecanediol-and-analogues-in-material-science-bio-applications-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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